Cas no 57421-00-8 (Benzamide, N-[2-amino-3-nitro-5-(trifluoromethyl)phenyl]-)

Benzamide, N-[2-amino-3-nitro-5-(trifluoromethyl)phenyl]- structure
57421-00-8 structure
Product Name:Benzamide, N-[2-amino-3-nitro-5-(trifluoromethyl)phenyl]-
CAS No:57421-00-8
MF:C14H10F3N3O3
MW:325.242713451386
CID:345415
PubChem ID:13216586
Update Time:2025-04-19

Benzamide, N-[2-amino-3-nitro-5-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-[2-amino-3-nitro-5-(trifluoromethyl)phenyl]-
    • N-[2-amino-3-nitro-5-(trifluoromethyl)phenyl]benzamide
    • DTXSID80528999
    • 57421-00-8
    • Inchi: 1S/C14H10F3N3O3/c15-14(16,17)9-6-10(12(18)11(7-9)20(22)23)19-13(21)8-4-2-1-3-5-8/h1-7H,18H2,(H,19,21)
    • InChI Key: MGGRKWVQQKHOST-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C(=C(C=1)NC(C1C=CC=CC=1)=O)N)[N+](=O)[O-])(F)F

Computed Properties

  • Exact Mass: 325.0675
  • Monoisotopic Mass: 325.06742568g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 447
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • PSA: 98.26
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